Cas no 2227897-50-7 (rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

Technical Introduction: rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine is a chiral cyclopropylmethanamine derivative featuring a fluorinated aromatic substituent. Its stereospecific structure, with defined (1R,3R) configuration, enhances its potential as a key intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting CNS or enzyme modulation. The fluorine and methyl groups on the phenyl ring contribute to improved metabolic stability and lipophilicity, optimizing pharmacokinetic properties. The rigid cyclopropane core offers conformational constraint, potentially enhancing binding selectivity. This compound is valuable for research in medicinal chemistry, enabling exploration of structure-activity relationships in drug discovery. High purity and well-characterized stereochemistry ensure reproducibility in advanced synthetic applications.
rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine structure
2227897-50-7 structure
Product Name:rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
CAS No:2227897-50-7
MF:C13H18FN
MW:207.287127017975
CID:6233390
PubChem ID:165698077
Update Time:2025-11-05

rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
    • EN300-1739229
    • 2227897-50-7
    • rac-[(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
    • Inchi: 1S/C13H18FN/c1-8-4-9(6-10(14)5-8)12-11(7-15)13(12,2)3/h4-6,11-12H,7,15H2,1-3H3/t11-,12-/m1/s1
    • InChI Key: BAXBOXGUGMXVKD-VXGBXAGGSA-N
    • SMILES: FC1C=C(C)C=C(C=1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

  • Exact Mass: 207.142327740g/mol
  • Monoisotopic Mass: 207.142327740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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Additional information on rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Research Briefing on rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227897-50-7)

This research briefing provides an overview of the latest advancements and studies related to the compound rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227897-50-7). This compound has garnered significant attention in the chemical biology and pharmaceutical fields due to its potential therapeutic applications. The briefing synthesizes recent findings from academic literature, industry reports, and technical documents to offer a comprehensive update on its synthesis, biological activity, and clinical relevance.

The compound, a cyclopropylmethanamine derivative, has been investigated for its role as a modulator of specific biological targets. Recent studies highlight its structural uniqueness, featuring a fluorine-substituted phenyl ring and a dimethylcyclopropyl group, which contribute to its pharmacological properties. Researchers have explored its potential in treating neurological disorders, leveraging its ability to interact with neurotransmitter systems. The stereochemistry of the compound, particularly the (1R,3R) configuration, has been a focal point in understanding its mechanism of action.

In terms of synthesis, recent advancements have focused on optimizing the enantioselective preparation of rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine. Novel catalytic methods and chiral auxiliaries have been employed to improve yield and purity, addressing previous challenges in large-scale production. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies.

Biological evaluations have demonstrated the compound's efficacy in in vitro and in vivo models. For instance, studies have shown its high affinity for specific receptors implicated in mood regulation and cognitive function. Preliminary data suggest that it may exhibit fewer off-target effects compared to existing therapeutics, positioning it as a promising candidate for further development. However, detailed pharmacokinetic and toxicological profiles are still under investigation to fully assess its safety and efficacy.

Industry reports indicate growing interest from pharmaceutical companies in rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine, with several patents filed in recent years. Collaborative efforts between academia and industry aim to accelerate its translation into clinical applications. The compound's potential extends beyond neurological disorders, with exploratory studies investigating its utility in other therapeutic areas, such as inflammation and pain management.

In conclusion, rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine represents a promising avenue for drug development. Continued research is essential to unravel its full therapeutic potential and address remaining challenges in synthesis and clinical application. This briefing underscores the importance of interdisciplinary collaboration to advance the compound from bench to bedside.

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